![molecular formula C21H25N5O3 B2933691 8-(2-methoxyethyl)-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 878411-13-3](/img/structure/B2933691.png)
8-(2-methoxyethyl)-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a purine derivative, which means it’s likely to be involved in biological processes, as purines are key components of DNA and RNA. The methoxyethyl and phenethyl groups attached to it could potentially alter its properties and interactions .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the purine ring, and the attachment of the methoxyethyl and phenethyl groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a purine ring (a type of heterocyclic aromatic ring), with methoxyethyl, phenethyl, and methyl groups attached. These groups could potentially affect the compound’s reactivity and interactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxyethyl group could increase its solubility in certain solvents .Scientific Research Applications
Synthesis and Biological Activity
The compound 8-(2-methoxyethyl)-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione belongs to a class of chemicals that have been explored for their potential biological activities. Research on similar compounds, such as derivatives of 7,8-polymethylenehypoxanthines, has shown that these can serve as precursors for substances with antiviral and antihypertensive activities. For instance, derivatives obtained through the condensation of diethylacetal of dimethylformamide with 4-amino-5-ethoxycarbonyl-1,2-polymethyleneimidazoles have been studied for their biological effects (Nilov et al., 1995).
Antidepressant and Anxiolytic Potential
There has been considerable interest in the potential antidepressant and anxiolytic applications of imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives. Studies have synthesized and evaluated a series of these compounds for their serotonin receptor affinity and phosphodiesterase inhibitor activity. Preliminary pharmacological in vivo studies have highlighted certain derivatives as potential antidepressants and anxiolytics. For example, specific 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives have shown promise in this regard, exhibiting potent ligand activities for serotonin receptors and weak inhibitory potencies for phosphodiesterases (Zagórska et al., 2016).
Antimycobacterial Activity
Research into imidazole derivatives, which share a core structure with the compound , has revealed their potential in mimicking the structure of potent antimycobacterial agents. This has led to the design and synthesis of compounds with varied "spacers" between the imidazole and aryl groups, some of which have shown antimycobacterial activity in vitro. This line of research holds promise for the development of new antimycobacterial drugs (Miranda & Gundersen, 2009).
Mechanism of Action
Target of action
Purine derivatives often interact with various enzymes involved in nucleotide metabolism, such as dihydrofolate reductase (DHFR), thymidylate synthase, and others .
Mode of action
These compounds can inhibit the activity of these enzymes, leading to disruption of DNA synthesis and cell division .
Biochemical pathways
The affected pathways would primarily be those involved in nucleotide metabolism and DNA synthesis .
Result of action
The inhibition of nucleotide metabolism enzymes can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cells .
Future Directions
properties
IUPAC Name |
6-(2-methoxyethyl)-4,7,8-trimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O3/c1-14-15(2)26-17-18(22-20(26)24(14)12-13-29-4)23(3)21(28)25(19(17)27)11-10-16-8-6-5-7-9-16/h5-9H,10-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXZOJEIVTCWRDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1CCOC)N(C(=O)N(C3=O)CCC4=CC=CC=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.